molecular formula C11H17OP B8625313 Benzyldiethylphosphine oxide

Benzyldiethylphosphine oxide

Cat. No.: B8625313
M. Wt: 196.23 g/mol
InChI Key: BHVICCHVQUYALS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Benzyldiethylphosphine oxide is a useful research compound. Its molecular formula is C11H17OP and its molecular weight is 196.23 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H17OP

Molecular Weight

196.23 g/mol

IUPAC Name

diethylphosphorylmethylbenzene

InChI

InChI=1S/C11H17OP/c1-3-13(12,4-2)10-11-8-6-5-7-9-11/h5-9H,3-4,10H2,1-2H3

InChI Key

BHVICCHVQUYALS-UHFFFAOYSA-N

Canonical SMILES

CCP(=O)(CC)CC1=CC=CC=C1

Origin of Product

United States

Synthesis routes and methods

Procedure details

Under nitrogen atmosphere, to a solution of ethyl magnesium chloride in tetrahydrofuran (1.58 M, 95 ml) was added diethyl phosphite (6.91 g) under ice-cooling, and the mixture was stirred at room temperature for 1 hour. To the mixture was added benzyl bromide (7.2 ml), and the mixture was ref luxed for 4 hours. The reaction mixture was vigorously stirred and concentrated hydrochloric acid-ice was added to the mixture to stop the reaction. The mixture was extracted with diethylether and concentrated. To the residue was added chloroform, and the mixture was washed with water and concentrated under reduced pressure. The residue was separated and purified with column chromatography (ethyl acetate/ethanol=3:1→2:1) to give benzyldiethylphosphine oxide (1.45 g) as colorless crystals.
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6.91 g
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95 mL
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7.2 mL
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[Compound]
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hydrochloric acid ice
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